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Compound of Interest

Compound Name:
2-Butenedioic acid (2Z)-, 1-

octadecyl ester

Cat. No.: B3048549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octadecyl maleate is a versatile molecule for surface modification, combining a long

hydrophobic alkyl chain (octadecyl) with a reactive maleate headgroup. This unique structure

allows for the creation of functionalized surfaces with tailored properties for a variety of

applications in biomedical research and drug development. The octadecyl chain can drive self-

assembly on hydrophobic surfaces or be used to create hydrophobic coatings, while the

maleate group offers a site for covalent attachment of biomolecules, polymers, or

nanoparticles.

These application notes provide an overview of the potential uses of octadecyl maleate in

surface modification and detailed protocols for its application and characterization.

Principle of Surface Modification
The utility of octadecyl maleate as a surface modifying agent stems from its amphiphilic nature

and the reactivity of the maleate double bond. The long C18 alkyl chain provides a strong

hydrophobic character, enabling the molecule to self-assemble on surfaces, forming a

hydrophobic monolayer. The maleate headgroup contains a carbon-carbon double bond that

can participate in various chemical reactions, most notably Michael addition reactions with thiol
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or amine-containing molecules. This allows for the covalent immobilization of a wide range of

ligands, such as peptides, proteins, and drugs, onto the modified surface.

Potential Applications
Creation of Hydrophobic Surfaces: The octadecyl chains can render surfaces hydrophobic,

which can be useful for controlling protein adsorption and cell adhesion.

Biomolecule Immobilization: The maleate group can be used as a chemical handle to

covalently attach proteins, peptides, or other biomolecules to a surface for applications in

biosensors, immunoassays, and cell culture.[1][2]

Drug Delivery Systems: Octadecyl maleate can be incorporated into lipid-based nanoparticle

formulations to functionalize their surface for targeted drug delivery.[3][4]

Anti-fouling Surfaces: By attaching hydrophilic polymers like polyethylene glycol (PEG) to the

maleate group, surfaces can be rendered resistant to non-specific protein adsorption and cell

adhesion.[5]

Data Presentation
Table 1: Representative Surface Property Changes after Modification with Octadecyl Maleate

Surface Property
Unmodified
Substrate (e.g.,
Glass)

Octadecyl Maleate
Modified

Post-
functionalization
with Cysteine-PEG

Water Contact Angle

(°)
35 ± 5 105 ± 5 50 ± 5

Surface Free Energy

(mN/m)
65 25 58

Protein Adsorption

(ng/cm²)
350 ± 50 (e.g., BSA) 50 ± 10 (e.g., BSA) 20 ± 5 (e.g., BSA)

Immobilized Ligand

Density (pmol/cm²)
N/A N/A

15 ± 3 (e.g., RGD

peptide)
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Note: The data presented in this table is representative and will vary depending on the

substrate, specific reaction conditions, and the nature of the post-functionalization molecule.

Experimental Protocols
Protocol 1: Formation of an Octadecyl Maleate
Monolayer on a Hydrophobic Surface
This protocol describes the formation of a self-assembled monolayer of octadecyl maleate on a

hydrophobic substrate, such as a polystyrene or a silanized glass surface.

Materials:

Octadecyl maleate

Anhydrous toluene or hexane

Hydrophobic substrate (e.g., polystyrene petri dish, octadecyltrichlorosilane (OTS)-modified

glass slide)

Nitrogen gas stream

Sonicator

Procedure:

Prepare a 1 mM solution of octadecyl maleate in anhydrous toluene.

Clean the hydrophobic substrate by sonicating in ethanol for 15 minutes, followed by drying

under a stream of nitrogen.

Immerse the cleaned substrate in the octadecyl maleate solution.

Incubate for 2-4 hours at room temperature to allow for self-assembly of the monolayer.

Remove the substrate from the solution and rinse thoroughly with fresh toluene to remove

any non-adsorbed molecules.
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Dry the substrate under a stream of nitrogen.

The modified surface can be characterized by contact angle goniometry and X-ray

photoelectron spectroscopy (XPS).

Protocol 2: Covalent Immobilization of a Thiol-
Containing Peptide
This protocol details the covalent attachment of a thiol-containing peptide (e.g., a cysteine-

terminated peptide) to an octadecyl maleate-modified surface via a Michael addition reaction.

Materials:

Octadecyl maleate-modified substrate (from Protocol 1)

Thiol-containing peptide (e.g., Cys-Arg-Gly-Asp)

Phosphate-buffered saline (PBS), pH 7.4

Tris(2-carboxyethyl)phosphine (TCEP) (optional, to reduce disulfide bonds)

Procedure:

Prepare a 1 mg/mL solution of the thiol-containing peptide in PBS (pH 7.4). If the peptide

may have formed disulfide bonds, pre-treat the solution with a 10-fold molar excess of TCEP

for 30 minutes.

Immerse the octadecyl maleate-modified substrate in the peptide solution.

Incubate for 2-12 hours at room temperature or 4°C to facilitate the Michael addition

reaction.

Remove the substrate and rinse extensively with PBS to remove any non-covalently bound

peptide.

Dry the surface under a gentle stream of nitrogen.
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The successful immobilization can be confirmed by XPS, fluorescence microscopy (if the

peptide is fluorescently labeled), or by observing the biological response (e.g., cell

attachment for an RGD peptide).
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Caption: Experimental workflow for forming an octadecyl maleate monolayer.
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Caption: Workflow for covalent immobilization of a thiol-containing peptide.
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Caption: Logical relationship of surface functionalization with octadecyl maleate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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